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Compound of Interest

Compound Name: Heptylbenzene-d20

Cat. No.: B1448027

Heptylbenzene-d20: A Technical Guide for
Researchers

An in-depth guide on the commercial availability, suppliers, and technical specifications of
Heptylbenzene-d20, tailored for researchers, scientists, and professionals in drug
development.

Heptylbenzene-d20 is the deuterated analogue of heptylbenzene, where all 20 hydrogen
atoms have been replaced by deuterium. This isotopic labeling makes it a valuable tool in
various scientific applications, including as an internal standard for quantitative analysis by
mass spectrometry, in metabolic studies, and for elucidating reaction mechanisms. This guide
provides a comprehensive overview of its commercial availability, key suppliers, and technical
data.

Commercial Availability and Suppliers

Heptylbenzene-d20 is commercially available from several specialized chemical suppliers that
focus on stable isotope-labeled compounds. Researchers can procure this compound from the
following vendors:

o CDN Isotopes: A well-established supplier of deuterated compounds, offering
Heptylbenzene-d20. They provide a minimum isotopic enrichment of 98 atom % D.[1]
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» Pharmaffiliates: This company lists n-Heptylbenzene D20 in their catalog of agrochemical
standards and offers custom synthesis services.[2][3]

» Fisher Scientific: A major distributor of scientific products, which includes n-Heptylbenzene-
d20 from CDN Isotopes in their portfolio.[4]

e ChemicalBook: An online chemical database and marketplace that lists Heptylbenzene-d20
and provides information on its suppliers.[5]

e LGC Standards: A provider of reference standards, which includes n-Heptylbenzene-d20 for
environmental testing applications.

Technical Data

While a comprehensive Certificate of Analysis with complete specifications for Heptylbenzene-
d20 is not publicly available, the following tables summarize the available quantitative data.
The physical properties of the non-deuterated analogue, Heptylbenzene, are provided for
reference.

Table 1: General and Isotopic Information for

Heptylbenzene-d20

Property Value Source
Chemical Name n-Heptylbenzene-d20 N/A
CAS Number 634897-84-0 [2]
Molecular Formula Ci3D2o N/A
Molecular Weight 196.42 g/mol [1]
Isotopic Enrichment > 98 atom % D [1]

Table 2: Physical Properties of Heptylbenzene (Non-
deuterated)
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Property Value Source
CAS Number 1078-71-3 [61[7]
Molecular Formula CisHzo [61[7]
Molecular Weight 176.30 g/mol [6]
Appearance Clear, colorless liquid [8]
Boiling Point 233 °C [8]
Melting Point -48 °C [8]
Density 0.86 g/mL at 25 °C [8]

Note: The physical properties of deuterated compounds are generally very similar to their non-
deuterated counterparts. For instance, the boiling points of benzene and deuterated benzene
are both 80 °C, while the melting point of deuterated benzene is slightly higher. A similar trend
can be expected for Heptylbenzene-d20.[9]

Experimental Protocols

Specific experimental protocols for Heptylbenzene-d20 are not readily available in the public
domain. However, established methods for the analysis of deuterated aromatic hydrocarbons
can be adapted. The following are generalized protocols for Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, which are the
primary techniques for characterizing and quantifying this compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Quantification

GC-MS is a fundamental technique for assessing the chemical purity of Heptylbenzene-d20
and for its quantification in various matrices.

Methodology:

e Sample Preparation:
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o Dissolve a known amount of Heptylbenzene-d20 in a high-purity volatile solvent such as
hexane or ethyl acetate to prepare a stock solution.

o For quantitative analysis, a calibration curve is prepared using a series of dilutions of the
stock solution. If used as an internal standard, a known amount is spiked into the samples
containing the non-deuterated analyte.

¢ GC-MS System and Conditions:

o Gas Chromatograph: A standard GC system equipped with a capillary column suitable for
the analysis of aromatic hydrocarbons (e.g., a non-polar column like DB-5MS).

o Injection: Splitless injection is typically used for trace analysis.

o Oven Temperature Program: An initial temperature of around 50-70°C, held for a few
minutes, followed by a temperature ramp (e.g., 10-20°C/min) to a final temperature of
approximately 280-300°C.

o Carrier Gas: Helium at a constant flow rate.
o Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass spectrometer.
o lonization: Electron lonization (El) at 70 eV.

o Acquisition Mode: Full scan mode for initial characterization and to confirm the mass
spectrum. Selected lon Monitoring (SIM) mode for enhanced sensitivity and quantitative
analysis, monitoring the molecular ion of Heptylbenzene-d20 (m/z 196) and a few
characteristic fragment ions.

o Data Analysis:
o The retention time of the Heptylbenzene-d20 peak is used for identification.

o The mass spectrum is compared with a reference spectrum (if available) or analyzed for
the expected molecular ion and fragmentation pattern.

o For quantitative analysis, the peak area of the molecular ion is used to construct a
calibration curve or to calculate the concentration of the target analyte when used as an
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internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation and Isotopic Enrichment

NMR spectroscopy is a powerful tool for confirming the structure of Heptylbenzene-d20 and
determining the extent and position of deuteration.

Methodology:
e Sample Preparation:

o Dissolve 5-10 mg of Heptylbenzene-d20 in a suitable deuterated NMR solvent (e.qg.,
chloroform-d, CDCIs). It is crucial that the solvent does not have signals that overlap with
any residual proton signals in the sample.

« NMR Spectrometer and Parameters:

o

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

o H NMR: To detect any residual, non-deuterated heptylbenzene. The absence or
significant reduction of proton signals corresponding to the heptylbenzene structure
confirms a high degree of deuteration.

o 2H (Deuterium) NMR: To directly observe the deuterium nuclei. The spectrum will show
signals at chemical shifts corresponding to the positions of deuterium atoms, confirming
the deuteration pattern.

o 13C NMR: The spectrum will be simplified due to the coupling of carbon atoms to
deuterium instead of hydrogen. This can be used for structural confirmation.

o Data Analysis:

o Inthe *H NMR spectrum, the integration of any residual proton signals relative to a known
internal standard can provide a measure of the isotopic purity.
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o The 2H NMR spectrum provides direct evidence of the deuteration and can be used to
confirm that all expected positions are deuterated.

o The 13C NMR spectrum can be compared to that of non-deuterated heptylbenzene to
confirm the carbon skeleton.

Visualizations

Analytical Workflow for Heptylbenzene-d20
Characterization

The following diagram illustrates a typical workflow for the characterization of Heptylbenzene-
d20, from sample reception to final data analysis.

Sample Preparation

Receive Heptylbenzene-d20 Sample

Prepare Sample for GC-MS Prepare Sample for NMR
(Dilution in appropriate solvent) (Dissolve in deuterated solvent)

Analytical Techniques

NMR Spectroscopy

GC-MS Analysis (*H, 2H, 1C)

Data Analysis

Analyze GC-MS Data Analyze NMR Spectra
- Retention Time - Chemical Shifts
- Mass Spectrum - Integration
Resulis

Confirm Structure and

Determine Chemical Purity Quantification (if applicable) Isotopic Enrichment
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Click to download full resolution via product page

Caption: Workflow for the characterization of Heptylbenzene-d20.

Logical Relationship for Purity and Identity Confirmation

This diagram outlines the logical steps and the interplay of different analytical techniques to
confirm the purity and identity of Heptylbenzene-d20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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